Cas no 62379-71-9 (Acetic acid, chloro-, 2-chloro-1-(chloromethyl)ethyl ester)

• Product Name: Acetic acid, chloro-, 2-chloro-1-(chloromethyl)ethyl ester
• CAS No: 62379-71-9
• MF: C₅H₇Cl₃O₂
• MW: 205.46687912941
• CID: 447110
• PubChem ID: 12311713
• Update Time: 2025-04-19

Acetic acid, chloro-, 2-chloro-1-(chloromethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chloro-, 2-chloro-1-(chloromethyl)ethyl ester
• 1,3-dichloropropan-2-yl 2-chloroacetate
• DTXSID00487271
• 62379-71-9

• Inchi： 1S/C5H7Cl3O2/c6-1-4(2-7)10-5(9)3-8/h4H,1-3H2
• InChI Key： AHGKMOOLJVEZSH-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OC(CCl)=O

Computed Properties

• Exact Mass: 203.95131
• Monoisotopic Mass: 203.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3